Cas no 2171827-19-1 (1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine)

1-(4,4,4-Trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine is a specialized organic compound featuring a trifluoromethyl-substituted butyl group attached to an azetidine scaffold with a primary amine functionalization. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The azetidine ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence pharmacokinetic properties. Its synthetic versatility allows for further derivatization, enabling applications in drug discovery and material science. High purity and well-defined stereochemistry ensure reproducibility in research settings.
1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine structure
2171827-19-1 structure
Product Name:1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine
CAS No:2171827-19-1
MF:C10H19F3N2
MW:224.266473054886
CID:6429374
PubChem ID:165848484
Update Time:2025-05-30

1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine
    • 2171827-19-1
    • EN300-1280716
    • [1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-yl]methanamine
    • Inchi: 1S/C10H19F3N2/c1-9(2,6-10(11,12)13)7-15-4-3-8(15)5-14/h8H,3-7,14H2,1-2H3
    • InChI Key: GXZOZEMDIPPZQO-UHFFFAOYSA-N
    • SMILES: FC(CC(C)(C)CN1CCC1CN)(F)F

Computed Properties

  • Exact Mass: 224.15003310g/mol
  • Monoisotopic Mass: 224.15003310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.3Ų

1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine Pricemore >>

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Additional information on 1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine

Comprehensive Overview of 1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine (CAS No. 2171827-19-1)

1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine (CAS No. 2171827-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This azetidine derivative features a unique trifluoromethyl group and a dimethylbutyl side chain, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, owing to its structural versatility and potential bioactivity.

The compound's molecular structure combines an azetidine ring with a methanamine functional group, making it a valuable intermediate in the synthesis of more complex molecules. Its fluorinated components enhance its stability and lipophilicity, which are critical factors in drug design. Recent studies have explored its utility in developing central nervous system (CNS) therapeutics, as well as its potential in crop protection formulations. The growing demand for fluorinated compounds in medicinal chemistry underscores the importance of this molecule.

One of the most searched questions about 1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine relates to its synthesis methods. Researchers often inquire about optimized routes for its production, including multi-step organic synthesis and catalytic fluorination techniques. Another trending topic is its potential role in addressing drug-resistant infections, as fluorinated compounds are increasingly studied for their antimicrobial properties. These discussions align with broader industry trends toward sustainable chemistry and green synthesis.

From a commercial perspective, CAS No. 2171827-19-1 is gaining traction in the fine chemicals market. Suppliers and manufacturers are scaling up production to meet the rising demand from pharmaceutical companies and research institutions. Its applications extend to material science, where it serves as a precursor for advanced polymers and coatings. The compound's thermal stability and solubility profile make it suitable for diverse industrial applications.

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Looking ahead, 1-(4,4,4-trifluoro-2,2-dimethylbutyl)azetidin-2-ylmethanamine is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals. Its unique structural features align with the industry's focus on molecular diversity and targeted drug delivery. As research progresses, this compound may emerge as a key player in addressing global health and agricultural challenges, further solidifying its position in the specialty chemicals sector.

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